Calcium metasilicate
Calcium metasilicate
Wollastonite appears as white or slightly cream-colored powder. pH (aqueous slurry) 8.0 to 10.0. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
10101-39-0
VCID:
VC0159246
InChI:
InChI=1S/Ca.O3Si/c;1-4(2)3/q+2;-2
SMILES:
[O-][Si](=O)[O-].[Ca+2]
Molecular Formula:
CaO3Si
Molecular Weight:
116.16 g/mol
Calcium metasilicate
CAS No.: 10101-39-0
Main Products
VCID: VC0159246
Molecular Formula: CaO3Si
Molecular Weight: 116.16 g/mol
| CAS No. | 10101-39-0 |
|---|---|
| Product Name | Calcium metasilicate |
| Molecular Formula | CaO3Si |
| Molecular Weight | 116.16 g/mol |
| IUPAC Name | calcium;dioxido(oxo)silane |
| Standard InChI | InChI=1S/Ca.O3Si/c;1-4(2)3/q+2;-2 |
| Standard InChIKey | OYACROKNLOSFPA-UHFFFAOYSA-N |
| SMILES | [O-][Si](=O)[O-].[Ca+2] |
| Canonical SMILES | [O-][Si](=O)[O-].[Ca+2] |
| Colorform | White to brown, red, gray, yellow solid; vitreous to pearly luster White monoclinistic crystals |
| Density | 2.1 at 77 °F (NTP, 1992) CaSiO3 species: 2.92 |
| Melting Point | 2804 °F (NIOSH, 2016) |
| Physical Description | Wollastonite appears as white or slightly cream-colored powder. pH (aqueous slurry) 8.0 to 10.0. (NTP, 1992) DryPowder; PelletsLargeCrystals, OtherSolid DryPowde |
| Description | Wollastonite appears as white or slightly cream-colored powder. pH (aqueous slurry) 8.0 to 10.0. (NTP, 1992) |
| Related CAS | 1344-95-2 (Parent) |
| Solubility | less than 1 mg/mL at 70° F (NTP, 1992) Practically insol in wate |
| Synonyms | Ca2SiO4 calcium silicate calcium silicate (CaSiO3) calcium silicate, CaH2SiO3 (1:1) salt mesoporous amorphous calcium silicate mineral wool pseudowollastonite Wollastonite xonotlite |
| Vapor Pressure | 0 mm Hg (approx) (NIOSH, 2016) |
| PubChem Compound | 26370 |
| Last Modified | Nov 11 2021 |
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